3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide

• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol
• IUPAC Name: 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C18H23NO/c1-12-5-7-15(8-6-12)19-16(20)18-10-9-14(11-18)17(3,4)13(18)2/h5-8,14H,2,9-11H2,1,3-4H3,(H,19,20)
• InChI Key: ABHRTSZRXZVMIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C23CCC(C2)C(C3=C)(C)C

Description

3,3-Dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide is a bicyclic carboxamide derivative characterized by a rigid norbornane-like framework. Its structure includes:

• Bicyclo[2.2.1]heptane core: Provides steric rigidity and influences binding specificity .
• 2-Methylidene moiety: Introduces unsaturation, altering electronic properties and reactivity .
• N-(4-methylphenyl) carboxamide: The 4-methylphenyl substituent modulates lipophilicity and receptor interactions .

This compound is synthesized via multi-step reactions, often involving amide coupling under controlled conditions (e.g., DCC-mediated reactions in toluene) . Its structural features make it a candidate for medicinal chemistry, particularly in targeting enzymes or receptors requiring rigid scaffolds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide typically involves multiple steps. One common method starts with the preparation of the bicyclo[2.2.1]heptane core, followed by functionalization to introduce the dimethyl and methylidene groups. The final step involves the formation of the carboxamide group through a reaction with 4-methylphenylamine under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using automated systems and continuous flow reactors to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: This compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

Pharmacological Properties:
The compound exhibits notable interactions with cannabinoid receptors, particularly the CB2 receptor, making it a candidate for therapeutic applications in pain management and inflammation reduction. Studies have demonstrated that derivatives of bicyclo[2.2.1]heptane can act as selective antagonists or inverse agonists at these receptors, which could lead to new treatments for conditions such as arthritis and neuropathic pain .

Case Study:
A study published in the Journal of Medicinal Chemistry explored the binding affinities of various bicyclic compounds at the CB2 receptor. It was found that modifications to the amide functional group significantly influenced receptor interaction, suggesting that further structural optimization of 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide could enhance its therapeutic efficacy .

Fragrance Industry

Use in Fragrance Formulations:
This compound is also utilized in the fragrance industry due to its pleasant olfactory properties. Its bicyclic structure contributes to a complex scent profile that is desirable in perfumes and personal care products. The incorporation of this compound can enhance the longevity and intensity of fragrances .

Market Analysis:
The global fragrance market has seen a growing trend towards natural and synthetic compounds that offer unique scent profiles. The inclusion of bicyclic compounds like 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide aligns with consumer preferences for innovative and long-lasting fragrances.

Material Science

Polymer Chemistry:
In material science, this compound can be explored for its potential applications in polymer synthesis. The bicyclic structure allows for unique cross-linking capabilities that can enhance the mechanical properties of polymers, making them suitable for various industrial applications such as coatings, adhesives, and composites .

Research Findings:
Research into the polymerization processes involving bicyclic compounds has shown promising results in creating materials with improved thermal stability and mechanical strength. Specifically, studies have indicated that integrating 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide into polymer matrices can lead to enhanced performance characteristics compared to traditional polymers .

Data Table: Applications Overview

Application Area	Potential Uses	Key Findings
Medicinal Chemistry	Pain management, anti-inflammatory treatments	High affinity for CB2 receptor; potential for drug development
Fragrance Industry	Perfumes and personal care products	Enhances scent profile; aligns with market trends
Material Science	Polymer synthesis and enhancement	Improves thermal stability; enhances mechanical properties

Mechanism of Action

The mechanism of action of 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. For instance, in medicinal applications, it may bind to certain receptors or enzymes, altering their activity and resulting in therapeutic outcomes.

Comparison with Similar Compounds

Table 1: Key Structural Features and Substituent Effects

Compound Name	Core Structure	Substituents	Unique Properties
Target Compound	Bicyclo[2.2.1]heptane	3,3-Dimethyl, 2-methylidene, N-(4-methylphenyl)	Enhanced rigidity from methylidene; moderate lipophilicity
N-(2-Chlorophenyl)-3,3-dimethyl-2-oxo derivative	Bicyclo[2.2.1]heptane	2-Chlorophenyl, 3-oxo	Higher biological activity due to halogen substitution
N-(3,4-Difluorophenyl)-4,7,7-trimethyl-3-oxo-2-oxabicyclo	Oxabicyclo[2.2.1]heptane	3,4-Difluorophenyl, 3-oxo, 2-oxa	Increased metabolic stability; potential for CNS targeting
N-(2,5-Dimethoxyphenyl)-4,7,7-trimethyl-3-oxo derivative	Bicyclo[2.2.1]heptane	2,5-Dimethoxyphenyl, 3-oxo	Selective CXCR2 antagonism; improved solubility from methoxy groups
N-(3-Chloro-2-methylphenyl) derivative	Bicyclo[2.2.1]heptane	3-Chloro-2-methylphenyl	Orexin receptor antagonism; enhanced lipophilicity

Impact of Substituents on Reactivity and Bioactivity

• Halogenated Aryl Groups (Cl, F): Increase electron-withdrawing effects, enhancing receptor binding and metabolic stability. For example, the 2-chlorophenyl derivative shows 30% higher enzyme inhibition than non-halogenated analogs .
• Methoxy Groups : Improve aqueous solubility (e.g., 2,5-dimethoxyphenyl derivative has logP = 2.1 vs. 3.5 for chlorophenyl analogs) while maintaining target affinity .
• Oxabicyclo Modifications: The 2-oxa substitution in reduces ring strain, increasing synthetic yield by 15–20% compared to non-oxygenated cores .

Key Trends :

• Halogenated and methoxy-substituted derivatives require milder conditions due to increased electrophilicity.
• Organocatalysis enables asymmetric synthesis of oxabicyclo derivatives with high enantiomeric excess .

Insights :

• The 2-methylidene group in the target compound may limit solubility (logP = 3.8), reducing bioavailability compared to oxo derivatives (logP = 2.5–3.0) .
• Methoxy groups balance potency and solubility, making dimethoxyphenyl derivatives more drug-like .

Biological Activity

3,3-Dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide is a compound that has garnered attention for its potential biological activities, particularly in the context of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by its bicyclic structure, which contributes to its unique biological properties. The IUPAC name indicates the presence of a bicyclo[2.2.1]heptane core with specific substitutions that may influence its interaction with biological targets.

Molecular Formula: C15H23N
Molecular Weight: 233.36 g/mol

Research indicates that compounds with similar structures often interact with various biological pathways, including neurotransmitter systems and receptor modulation.

• Cannabinoid Receptor Modulation :
  • Studies have shown that bicyclic compounds can act as antagonists or inverse agonists at cannabinoid receptors, particularly CB2 receptors. For instance, related compounds have demonstrated sub-nanomolar affinity for CB2 receptors, suggesting that 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide may exhibit similar properties .
  • The amide functional group in the structure is critical for binding affinity and efficacy, highlighting the importance of molecular modifications in enhancing biological activity.
• Triple Re-Uptake Inhibition :
  • Bicyclo[2.2.1]heptanes have been explored as potential triple re-uptake inhibitors for neurotransmitters (serotonin, norepinephrine, and dopamine). This mechanism suggests a role in treating mood disorders and other neuropsychiatric conditions .

Biological Activity Data

The following table summarizes key findings related to the biological activity of this compound and its analogs:

Activity	Effect	Reference
CB2 Receptor Antagonism	Sub-nanomolar affinity
Neurotransmitter Uptake	Triple re-uptake inhibition
Antioxidant Activity	Moderate activity observed
Antibacterial Activity	Effective against certain strains

Case Studies

Several studies have investigated the biological effects of bicyclic compounds similar to 3,3-dimethyl-2-methylidene-N-(4-methylphenyl)bicyclo[2.2.1]heptane-1-carboxamide:

• Study on Cannabinoid Receptors : A study examined the binding interactions of related compounds with CB2 receptors using molecular docking techniques. It was found that specific structural features significantly enhanced binding affinity and functional efficacy .
• Neurotransmitter Modulation : Research into bicyclo[2.2.1]heptanes indicated their potential as novel antidepressants through their action on multiple neurotransmitter systems, showcasing their therapeutic promise in treating depression and anxiety disorders .